Cas no 4381-24-2 ( )

  structure
  structure
Product Name: 
CAS No:4381-24-2
MF:C16H20O7
MW:324.325805664063
CID:929189
PubChem ID:287671
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxyphenyl)hexane-1,2,6-tricarboxylic acid
    • 3-(4-Methoxy-phenyl)-hexan-1,2,6-tricarbonsaeure
    • 3-(4-methoxy-phenyl)-hexane-1,2,6-tricarboxylic acid
    • AC1L67WJ
    • AC1Q5V87
    • AG-J-77054
    • AR-1E7059
    • CTK4I7754
    • NSC147733
    • racem.-3-Carboxy-4-< 4-methoxy-phenyl> -octan-1,8-disaeure
    • NSC-147733
    • 4381-24-2
    • DTXSID00301983
    • &nbsp;
    • Inchi: 1S/C16H20O7/c1-23-11-7-5-10(6-8-11)12(3-2-4-14(17)18)13(16(21)22)9-15(19)20/h5-8,12-13H,2-4,9H2,1H3,(H,17,18)(H,19,20)(H,21,22)
    • InChI Key: KENRMDZSAPYXPD-UHFFFAOYSA-N
    • SMILES: OC(C(CC(=O)O)C(C1C=CC(=CC=1)OC)CCCC(=O)O)=O

Computed Properties

  • Exact Mass: 324.1209
  • Monoisotopic Mass: 324.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 121.13
  • LogP: 2.20920
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